Cas no 139623-94-2 (Carbamothioic acid, (4-ethylphenyl)-, S-ethyl ester)

• Product name: Carbamothioic acid, (4-ethylphenyl)-, S-ethyl ester
• CAS No: 139623-94-2
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 1276356

Carbamothioic acid, (4-ethylphenyl)-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, (4-ethylphenyl)-, S-ethyl ester
• Carbamothioic acid, (4-ethylphenyl)-, S-ethyl ester (9CI)

• Inchi： 1S/C11H15NOS/c1-3-9-5-7-10(8-6-9)12-11(13)14-4-2/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MLALLEZOYHHXKF-UHFFFAOYSA-N
• SMILES： C(SCC)(=O)NC1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 209.08755

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• PSA: 29.1
• pka: 11.79±0.70(Predicted)